1-Bromo-4-[(4-ethylphenyl)ethynyl]benzene

• CAS No.: 62856-43-3
• Molecular Formula: C16H13Br
• Molecular Weight: 285.18 g/mol
• IUPAC Name: 1-bromo-4-[2-(4-ethylphenyl)ethynyl]benzene
• InChI: InChI=1S/C16H13Br/c1-2-13-3-5-14(6-4-13)7-8-15-9-11-16(17)12-10-15/h3-6,9-12H,2H2,1H3
• InChI Key: DYVGFJBHRCULKC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)Br

Description

1-Bromo-4-[(4-ethylphenyl)ethynyl]benzene is a useful research compound. Its molecular formula is C16H13Br and its molecular weight is 285.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 100 mL flask containing a solution of 1-bromo-4-[(Z)-2-chloro-2-(4-ethylphenyl) vinyl] benzene (VIc) (9.540 g; 29.66 mmol) in 1,4-dioxane (48 mL; 5 vols) and MeOH (14 mL; 1.5 vols), KOH (3.328 g; 59.32 mmol) was added in one portion. Protocol and work-up was then similar with those described above. Title compound (m=8.39 g) was obtained in a 99% yield. Melting point: 117° C.